Cas no 2138532-88-2 (methyl 2-2-(1-fluoroethenyl)bicyclo2.2.1heptan-2-ylacetate)

• Product Name: methyl 2-2-(1-fluoroethenyl)bicyclo2.2.1heptan-2-ylacetate
• CAS No: 2138532-88-2
• MF: C₁₂H₁₇FO₂
• MW: 212.260587453842
• CID: 6402341
• PubChem ID: 165746798
• Update Time: 2025-10-28

methyl 2-2-(1-fluoroethenyl)bicyclo2.2.1heptan-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-2-(1-fluoroethenyl)bicyclo2.2.1heptan-2-ylacetate
• EN300-1131516
• 2138532-88-2
• methyl 2-[2-(1-fluoroethenyl)bicyclo[2.2.1]heptan-2-yl]acetate

• Inchi： 1S/C12H17FO2/c1-8(13)12(7-11(14)15-2)6-9-3-4-10(12)5-9/h9-10H,1,3-7H2,2H3
• InChI Key： BMSIURWSRBIIBS-UHFFFAOYSA-N
• SMILES： FC(=C)C1(CC(=O)OC)CC2CCC1C2

Computed Properties

• Exact Mass: 212.12125794g/mol
• Monoisotopic Mass: 212.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-2-(1-fluoroethenyl)bicyclo2.2.1heptan-2-ylacetate

Exploring the Unique Properties and Applications of Methyl 2-2-(1-Fluoroethenyl)Bicyclo[2.2.1]Heptan-2-ylacetate (CAS No. 2138532-88-2)

In the realm of specialty chemicals, methyl 2-2-(1-fluoroethenyl)bicyclo[2.2.1]heptan-2-ylacetate (CAS No. 2138532-88-2) stands out as a compound of significant interest due to its unique structural features and potential applications. This bicyclic ester derivative, characterized by its fluoroethenyl moiety, has garnered attention in pharmaceutical research, fragrance development, and advanced material science. Its bicyclo[2.2.1]heptane backbone, commonly known as norbornane, contributes to its stereochemical rigidity, making it a valuable scaffold for designing molecules with specific spatial orientations.

The growing demand for fluorinated organic compounds in modern chemistry has propelled research into derivatives like methyl 2-2-(1-fluoroethenyl)bicyclo[2.2.1]heptan-2-ylacetate. Fluorination often enhances a molecule's metabolic stability, lipophilicity, and bioavailability—properties highly sought after in drug discovery. Recent studies highlight how the introduction of a fluoroethenyl group can influence the compound's interaction with biological targets, a topic frequently searched by researchers exploring structure-activity relationships (SAR) in medicinal chemistry.

From an industrial perspective, this compound's ester functionality (methyl acetate segment) offers versatility in synthetic transformations. Chemists frequently inquire about its reactivity in cross-coupling reactions or as a precursor for more complex architectures. The bicyclic framework also raises questions about its potential in chiral synthesis, as asymmetric induction remains a hot topic in organic methodology development. Online forums and academic databases show increasing searches for "norbornane derivatives in catalysis" and "fluorinated building blocks," reflecting the compound's relevance.

Environmental considerations have also shaped interest in methyl 2-2-(1-fluoroethenyl)bicyclo[2.2.1]heptan-2-ylacetate. With the chemical industry moving toward green chemistry principles, researchers examine whether its fluorine content affects biodegradation pathways—a concern mirrored in search trends for "sustainable fluorochemicals." Meanwhile, material scientists explore its potential in liquid crystal formulations or polymeric additives, where the norbornane structure could impart thermal stability.

Analytical characterization of this compound presents intriguing challenges that resonate with laboratory professionals. Questions about optimal NMR techniques for fluorinated norbornanes or mass spectrometry fragmentation patterns appear regularly in scientific queries. The presence of both fluoro and ester groups creates distinct spectroscopic signatures that aid in quality control—a crucial aspect for manufacturers adhering to Good Manufacturing Practices (GMP).

Looking ahead, methyl 2-2-(1-fluoroethenyl)bicyclo[2.2.1]heptan-2-ylacetate may find new applications in agrochemicals or electronic materials, areas where fluorinated compounds show promise. Patent databases reveal growing interest in similar structures for organic light-emitting diodes (OLEDs), aligning with the global push for energy-efficient technologies. As synthetic methods evolve—particularly in late-stage fluorination—this compound's accessibility and derivative library will likely expand, further solidifying its position in cutting-edge research.